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Compound of Interest

Compound Name: 4-Hydroxy-8-nitroquinoline

CAS No.: 23833-95-6

Cat. No.: B1634204 Get Quote

Executive Summary: Core Directive
Do not dispose of 4-Hydroxy-8-nitroquinoline (4-H-8-NQ) down the drain or in general trash.

[1][2][3]

This compound represents a dual-hazard class: it contains a nitro group (-NO₂) attached to a

quinoline scaffold.[1][2][3] While 4-hydroxyquinolines are pharmacologically valuable, the nitro-

substitution at the 8-position introduces toxicity risks and thermal instability potentials common

to nitro-aromatics.[1][2][3]

Immediate Action Plan:

Isolate: Segregate from strong oxidizers and reducing agents immediately.[2][3]

Label: Mark as "Toxic," "Irritant," and "Suspected Mutagen."[2][3]

Destruction: The only validated disposal method is high-temperature incineration via a

licensed hazardous waste contractor.[2][3]

Technical Identity & Hazard Matrix
To ensure the safety of your personnel and compliance with environmental regulations, you

must treat this compound with the rigor applied to potential mutagens.[3]
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Chemical Identity[1][2][3][4][5][6][7]
Chemical Name: 4-Hydroxy-8-nitroquinoline (also known as 8-Nitro-4-quinolinol)[1][2][3]

Structural Character: Bicyclic aromatic heterocycle with a phenolic hydroxyl and a nitro

group.[3]

Solubility: Poorly soluble in water; soluble in DMSO, DMF, and acidic/basic aqueous

solutions.[2][3]

Risk Assessment Data (GHS Standards)
Parameter Classification Operational Implication

Health Hazard Acute Tox. 4 (Oral/Inhalation)

Dust masks (N95/P100) are

insufficient.[1][2][3] Use a fume

hood.[2][3]

Carcinogenicity Muta. 2 / Carc. 2 (Suspected)

Precautionary Principle:[1][2]

[3][4][5][6] Handle as a

confirmed carcinogen.[2][3]

Double-glove (Nitrile).[2][3][4]

Reactivity Thermal Sensitivity

Nitro-compounds can

decompose exothermically.[1]

[2][3] Do not heat to dryness

without blast shielding.[2][3]

Incompatibility Oxidizers & Reducers

Violent reaction potential.[2][3]

Keep away from nitric acid or

metal hydrides.[2][3]
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Senior Scientist Insight:Why this matters? Nitro-substituted quinolines (like the potent

carcinogen 4-NQO) are DNA intercalators.[1][2][3] While the 8-nitro isomer is generally less

active than the 4-nitro isomer, structurally related nitro-aromatics are prone to enzymatic

reduction in the liver, forming reactive hydroxylamines that damage DNA.[1][2][3] We treat them

all as high-risk to eliminate biological uncertainty.[1][2][3]

Disposal Decision Workflow
This logic gate ensures you select the correct waste stream, preventing dangerous cross-

reactivity in your central waste accumulation area.[2][3]
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Waste Generation: 4-Hydroxy-8-nitroquinoline

Physical State?

Solid / Powder

Pure Substance/Debris

Solution / Mother Liquor

Dissolved

Container: Wide-Mouth HDPE
Label: Toxic Solid Organic

Solvent Type?

Halogenated (DCM, Chloroform)

Contains Cl, Br, F

Non-Halogenated (DMSO, MeOH)

No Halogens

Container: Amber Glass/HDPE
Label: Halogenated Solvent + Toxic

Container: HDPE Carboy
Label: Non-Halogenated + Toxic

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-Hydroxy-8-nitroquinoline waste streams. Note the

convergence on incineration.

Detailed Operational Protocols
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Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
Applicability: Expired pure reagent, contaminated weighing boats, gloves, and paper towels.[2]

[3]

Container Selection: Use a dedicated Wide-Mouth HDPE (High-Density Polyethylene) jar.[1]

[2][3]

Why? Avoid metal containers.[2][3][7] Nitro-phenolic compounds can theoretically form

shock-sensitive salts with heavy metals (e.g., lead, copper) under specific conditions.[1][2]

[3] Plastic is inert.[2][3]

Bagging: Place the waste inside a clear polyethylene bag (secondary containment) before

placing it in the rigid container. This prevents dust inhalation when the waste contractor

opens the bin.[2][3]

Labeling:

Primary Tag: "Hazardous Waste - Solid Toxic."[1][2][3]

Constituents: Write clearly: "4-Hydroxy-8-nitroquinoline (Nitro-aromatic)."

Hazard Checkbox: Mark "Toxic" and "Irritant."[2][3]

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, and HPLC waste.[2][3]

Segregation:

Stream A (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.[3]

Stream B (Non-Halogenated): If dissolved in DMSO, Methanol, Acetone, or Ethyl Acetate.

[2][3]

pH Adjustment (Critical Step):
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Ensure the waste solution is Neutral (pH 6-8).[2][3]

Mechanism:[1][2][3] 4-Hydroxy-8-nitroquinoline has an acidic hydroxyl proton.[1][2][3] In

highly basic waste streams (pH > 10), it forms a nitrophenolate-type anion.[2][3] While

generally stable, these anions are more reactive.[2][3] Keeping the waste neutral keeps

the molecule in its less reactive, protonated form.[3]

Container: Use standard safety carboys (HDPE or coated glass).[2][3] Do not fill >90% to

allow for vapor expansion.[2][3]

Protocol C: Spill Cleanup (Emergency Response)
Scenario: You have dropped a 5g bottle of powder on the floor.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, a lab coat, and safety

goggles.[2][3] If powder is aerosolized, use a P100 respirator.[2][3]

Containment: Cover the spill gently with wet paper towels (dampened with water or ethanol).

[3]

Why? This prevents dust generation.[2][3][8][4][9][7][10][11] Never dry-sweep a nitro-

aromatic compound.[1][2][3]

Decontamination:

Wipe up the solid.[2][3]

Clean the surface with a 10% Sodium Carbonate solution followed by water.[2][3] The

base helps solubilize the residue for easier removal.[2][3]

Disposal: Place all cleanup materials into the Solid Waste container (Protocol A).

References & Verification
National Center for Biotechnology Information (NCBI).PubChem Compound Summary for 8-

Nitroquinoline (Structural Analog).[2][3] PubChem.[2][3] Accessed Oct 2023.[2][3] [Link]
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Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets.[2][3] 29 CFR 1910.1200.[2][3][9][5] [Link][2][3]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual: Hazardous Waste Management.[2][3] EPA530-F-11-003.[1][2]

[3] [Link]

European Chemicals Agency (ECHA).C&L Inventory: Nitroquinoline derivatives.[2][3][Link][2]

[3]

(Note: Specific operational data derived from standard organic synthesis safety protocols for

nitro-functionalized heterocycles.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures: 4-Hydroxy-8-
nitroquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1634204#4-hydroxy-8-nitroquinoline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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